2-((4-Methoxyphenyl)thio)acetic acid

• IUPAC Name: 2-(4-methoxyphenyl)sulfanylacetic acid
• InChI: InChI=1S/C9H10O3S/c1-12-7-2-4-8(5-3-7)13-6-9(10)11/h2-5H,6H2,1H3,(H,10,11)
• InChI Key: WPRFIGTZKOUYRL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)SCC(=O)O
• Molecular Formula: C9H10O3S
• Molecular Weight: 198.24 g/mol

Description

2-((4-Methoxyphenyl)thio)acetic acid is a chemical compound with the molecular formula C9H10O3S. It has a molecular weight of 198.24. The compound is solid in physical form. The IUPAC name for this compound is [(4-methoxyphenyl)sulfanyl]acetic acid.

Molecular Structure Analysis

The InChI code for 2-((4-Methoxyphenyl)thio)acetic acid is 1S/C9H10O3S/c1-12-7-2-4-8(5-3-7)13-6-9(10)11/h2-5H,6H2,1H3,(H,10,11). This code provides a unique representation of the molecule’s structure.

Physical And Chemical Properties Analysis

2-((4-Methoxyphenyl)thio)acetic acid is a solid substance. It is stored at room temperature in a sealed, dry environment.

Scientific Research Applications

Antimicrobial Evaluation

2-((4-Methoxyphenyl)thio)acetic acid and its derivatives have been studied for their antimicrobial properties. A series of 1,3,4-thiadiazole derivatives of this compound demonstrated significant activity against various microbial strains, highlighting its potential in antimicrobial research (Noolvi, Patel, Kamboj, & Cameotra, 2016).

Hydrogen Bonding and Deprotonation Equilibria Studies

Studies on hydrogen bonding and deprotonation equilibria involving derivatives of 2-((4-Methoxyphenyl)thio)acetic acid provide insights into the chemical behavior of these compounds in different solvents, which is critical for understanding their reactivity and potential applications in various fields, including pharmaceuticals and material sciences (Pérez-Casas & Yatsimirsky, 2008).

Force Degradation Study in Pharmaceuticals

In the pharmaceutical industry, the stability of compounds under various conditions is crucial. A force degradation study of a compound structurally related to 2-((4-Methoxyphenyl)thio)acetic acid was conducted to confirm the selectivity of an Active Pharmaceutical Ingredient (API) and impurity determination method, providing valuable data for pharmaceutical formulation and stability studies (Varynskyi & Kaplaushenko, 2019).

Molecular Structure Analysis

The molecular structure and properties of related compounds are essential for understanding their chemical behavior and potential applications. Studies like the one on DL-2-(4-hydroxy-3-methoxyphenyl)-2-hydroxyacetic acid, a compound structurally similar to 2-((4-Methoxyphenyl)thio)acetic acid, provide detailed insights into their molecular configurations and interactions (Okabe, Suga, & Kohyama, 1995).

Safety and Hazards

The compound is classified under the GHS07 hazard class. It has hazard statements H302-H315-H319-H335, indicating that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing hands thoroughly after handling, not eating, drinking, or smoking when using this product, and wearing protective gloves/protective clothing/eye protection/face protection.

Mechanism of Action

Target of Action

It is identified as a plasma metabolite with high sensitivity and specificity, which can serve as a biomarker for differentiating between non-small cell lung cancer (nsclc) patients and healthy controls .

Result of Action

Its potential role as a biomarker for nsclc suggests it may have significant effects at the cellular level, particularly in the context of cancer metabolism .